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Compound of Interest

9-Hydroxy-O-senecioyl-8,9-
Compound Name:
dihydrooroselol

Cat. No.: B14865680

An In-depth Technical Guide to 9-Hydroxy-O-senecioyl-8,9-dihydrooroselol: Discovery and
History

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the discovery and history of the
natural product 9-Hydroxy-O-senecioyl-8,9-dihydrooroselol, a coumarin derivative. The
information is tailored for researchers, scientists, and professionals in the field of drug
development, with a focus on its isolation, structural elucidation, and physicochemical
properties.

Discovery and Nomenclature

The compound 8(S),9(R)-9-Hydroxy-O-senecioyl-8,9-dihydrooroselol was first reported in a
1970 publication in the journal Acta Chemica Scandinavica. Researchers E. Lemmich, J.
Lemmich, and B. E. Nielsen isolated and characterized this coumarin from the fruits of
Peucedanum oreoselinum (L.) Moench. The stereochemistry was established as 8(S),9(R) in
this seminal work.

Physicochemical and Spectroscopic Data
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The initial characterization of 9-Hydroxy-O-senecioyl-8,9-dihydrooroselol provided key
quantitative data that were instrumental in determining its structure. These findings are
summarized in the table below.

Property Value Reference

Molecular Formula C19H2006 [1]

] ] 132-135 °C (from methylene
Melting Point _ [1]
chloride-petroleum ether)

Optical Rotation [a]D2° +113° (c 0.6, CH20H) [1]

Found: C 66.13%; H 6.00%.
Elemental Analysis Calculated for C19H2006: C [1]
66.27%; H 5.85%

IH NMR Spectral Data of the Senecioyl Moiety: The proton nuclear magnetic resonance (*H
NMR) spectrum provided characteristic signals for the senecioyl group attached to the core

structure.
Chemical Shift o Coupling
Protons Multiplicity Reference
(0) Constant (J)
gem-dimethyl
1.87 doublet ca. 1 cps [1]
(3H)
gem-dimethyl
2.13 doublet ca. 1cps [1]
(3H)
vinylic proton )
5.65 multiplet N/A [1]

(1H)

Experimental Protocols

The isolation and structural confirmation of 9-Hydroxy-O-senecioyl-8,9-dihydrooroselol
involved a multi-step process, including extraction, chromatographic separation, and chemical
modification.
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Isolation from Peucedanum oreoselinum

The compound was isolated from an extract of the fruits of Peucedanum oreoselinum. The
general workflow for its isolation is as follows:

o Extraction: The plant material was extracted to obtain a crude mixture of natural products.
o Chromatography: The crude extract was subjected to column chromatography on silica gel.

» Elution: A gradient elution system was employed, starting with benzene and gradually adding
ethyl acetate (2-10%).

» Crystallization: The fractions containing the target compound were collected and the
compound was crystallized from a solvent mixture of methylene chloride and petroleum
ether.[1]

Structural Confirmation via Acetylation

To confirm the presence of a hydroxyl group and to aid in structural elucidation, 9-Hydroxy-O-
senecioyl-8,9-dihydrooroselol was acetylated.

o Reaction: 40 mg of the compound was treated with a mixture of acetic anhydride and
pyridine.[1]

o Work-up: The reaction was allowed to proceed at room temperature for 4 hours, after which
the mixture was poured into water and extracted with methylene chloride.[1]

 Purification: The organic layer was washed sequentially with 1 N sulfuric acid, sodium
hydrogen carbonate solution, water, and saturated sodium chloride solution. After drying and
evaporation of the solvent, the resulting product was analyzed.[1]

The identity of the acetylation product was confirmed by comparison with a related compound,
which solidified the structural assignment of the parent molecule.[1]

Visualized Experimental Workflow

The following diagram illustrates the key steps in the isolation and characterization of 9-
Hydroxy-O-senecioyl-8,9-dihydrooroselol.
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Caption: Workflow for the isolation and characterization of 9-Hydroxy-O-senecioyl-8,9-
dihydrooroselol.

Conclusion and Future Directions

The discovery of 9-Hydroxy-O-senecioyl-8,9-dihydrooroselol from Peucedanum
oreoselinum in 1970 marked an important contribution to the field of natural product chemistry.
The detailed experimental work provided a solid foundation for the structural understanding of
this coumarin. While the initial research focused on its isolation and characterization, further
studies are warranted to explore its biological activity and potential therapeutic applications.
Professionals in drug development may find this compound to be a valuable starting point for
the design of novel therapeutic agents, given the known diverse biological activities of other
coumarin derivatives. Further screening for its pharmacological profile is a logical next step in
its scientific journey.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b14865680?utm_src=pdf-body-img
https://www.benchchem.com/product/b14865680?utm_src=pdf-body
https://www.benchchem.com/product/b14865680?utm_src=pdf-body
https://www.benchchem.com/product/b14865680?utm_src=pdf-body
https://www.benchchem.com/product/b14865680?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14865680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. actachemscand.ki.ku.dk [actachemscand.ki.ku.dk]

 To cite this document: BenchChem. ["9-Hydroxy-O-senecioyl-8,9-dihydrooroselol discovery
and history"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14865680#9-hydroxy-o-senecioyl-8-9-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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